Cas no 949441-28-5 (N-(2-chloro-4-fluorophenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide)

• Product Name: N-(2-chloro-4-fluorophenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide
• CAS No: 949441-28-5
• MF: C₁₆H₁₇ClFN₃OS
• MW: 353.842084646225
• CID: 5848057
• PubChem ID: 17506496
• Update Time: 2023-11-18

N-(2-chloro-4-fluorophenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• AB00785618-01
• EN300-26594589
• AKOS034682463
• Z90744857
• N-(2-chloro-4-fluorophenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide
• 949441-28-5

• Inchi： 1S/C16H17ClFN3OS/c1-9-12(10(2)20-16(19-9)23-3)5-7-15(22)21-14-6-4-11(18)8-13(14)17/h4,6,8H,5,7H2,1-3H3,(H,21,22)
• InChI Key： COYMVHQWMMXVMN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(CCC1=C(C)N=C(N=C1C)SC)=O)F

Computed Properties

• Exact Mass: 353.0764892g/mol
• Monoisotopic Mass: 353.0764892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides